Cas no 1806269-88-4 (1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene)

• Product Name: 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene
• CAS No: 1806269-88-4
• MF: C₇H₃Br₂F₃
• MW: 303.90193104744
• CID: 4971976
• Update Time: 2025-08-04

1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene

• Inchi： 1S/C7H3Br2F3/c8-4-1-5(11)3(2-10)6(9)7(4)12/h1H,2H2
• InChI Key： KMZGYOKHPQIHFN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1CF)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene

Comprehensive Analysis of 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene (CAS No. 1806269-88-4)

1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene (CAS No. 1806269-88-4) is a halogenated aromatic compound that has garnered significant attention in the field of organic chemistry and material science. This compound, characterized by its unique bromine and fluorine substitutions, is widely utilized in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a benzene ring with multiple halogen atoms, makes it a versatile intermediate in cross-coupling reactions and other synthetic processes.

The growing interest in halogenated benzene derivatives like 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene is driven by their applications in the development of OLED materials, liquid crystals, and pharmaceutical intermediates. Researchers are particularly intrigued by its potential in creating high-performance electronic devices, where the introduction of fluorine and bromine atoms can significantly alter the electronic properties of the resulting materials. This aligns with the current trend of exploring sustainable chemistry and green synthesis methods, as the compound's reactivity allows for efficient transformations with minimal waste.

One of the most frequently searched questions regarding 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene is its role in polymer chemistry. The compound's ability to act as a building block for high-performance polymers has been extensively studied. Its incorporation into polymer backbones can enhance thermal stability, chemical resistance, and optical properties, making it a valuable component in coatings, adhesives, and specialty plastics. Additionally, its use in small-molecule drug discovery has been explored, particularly in the design of fluorinated pharmaceuticals, which often exhibit improved bioavailability and metabolic stability.

Another area of interest is the compound's application in agrochemical research. The presence of fluorine and bromine atoms in its structure makes it a promising candidate for the development of novel pesticides and herbicides. These halogenated compounds often exhibit enhanced activity and selectivity, addressing the growing demand for eco-friendly agrochemicals that minimize environmental impact. This aligns with the broader industry focus on sustainable agriculture and precision farming.

From a synthetic perspective, 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene is often discussed in the context of palladium-catalyzed reactions and Suzuki-Miyaura coupling. These reactions are pivotal in modern organic synthesis, enabling the construction of complex molecules with high efficiency. The compound's reactivity profile makes it a valuable tool for chemists working on heterocyclic compounds and functional materials. Its compatibility with various reaction conditions further underscores its versatility.

In the realm of material science, researchers are investigating the potential of 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene in the development of organic semiconductors. The compound's ability to modulate electronic properties through halogen interactions makes it a compelling candidate for next-generation flexible electronics and optoelectronic devices. This is particularly relevant given the increasing demand for lightweight, energy-efficient materials in consumer electronics and renewable energy technologies.

Safety and handling of 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene are also topics of interest. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of appropriate personal protective equipment (PPE) and adherence to guidelines for chemical storage and waste disposal. These considerations are essential for ensuring safe and sustainable use in research and industrial applications.

In summary, 1,3-Dibromo-2,5-difluoro-4-(fluoromethyl)benzene (CAS No. 1806269-88-4) is a multifaceted compound with broad applications in organic synthesis, material science, and agrochemical development. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.